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Compound of Interest

Compound Name: Eupalinolide H

Cat. No.: B15595838 Get Quote

Immediate Safety and Logistical Information for the Handling and Disposal of Eupalinolide H

Eupalinolide H is a chemical compound that requires careful handling and disposal due to its

potential hazards. This guide provides essential procedural information for researchers,

scientists, and drug development professionals to ensure safety and compliance in a laboratory

setting. Adherence to these protocols is critical for minimizing risks to personnel and the

environment.

Hazard Assessment and Safety Precautions
Eupalinolide H is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Therefore, appropriate personal protective equipment (PPE) must be worn at

all times when handling this compound. This includes, but is not limited to, chemical-resistant

gloves, safety goggles, and a lab coat. All handling of Eupalinolide H should be performed in a

well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

aerosols.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Eupalinolide H.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15595838?utm_src=pdf-interest
https://www.benchchem.com/product/b15595838?utm_src=pdf-body
https://www.benchchem.com/product/b15595838?utm_src=pdf-body
https://www.benchchem.com/product/b15595838?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45994.html
https://www.benchchem.com/product/b15595838?utm_src=pdf-body
https://www.benchchem.com/product/b15595838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1402067-83-7 [1]

Molecular Formula C₂₂H₂₈O₈ [1]

Molecular Weight 420.45 g/mol [1]

Hazard Statements

H302 (Harmful if swallowed),

H410 (Very toxic to aquatic life

with long lasting effects)

[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of Eupalinolide H is to "Dispose of contents/ container to

an approved waste disposal plant"[1]. The following step-by-step protocol provides a detailed

methodology for achieving this in a standard laboratory environment.

Experimental Protocol for Disposal:

Waste Segregation:

Solid Waste: All solid materials contaminated with Eupalinolide H, including unused

compound, weighing papers, contaminated gloves, and absorbent materials from spill

clean-ups, must be collected in a designated hazardous waste container. This container

should be clearly labeled with "Hazardous Waste," the chemical name "Eupalinolide H,"

and the appropriate hazard pictograms.

Liquid Waste: Any solutions containing Eupalinolide H should be collected in a separate,

designated liquid hazardous waste container. The container must be compatible with the

solvent used and clearly labeled as described above. Do not mix with other waste streams

unless compatibility has been confirmed.

Container Management:

Ensure that waste containers are kept securely closed when not in use.
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Store waste containers in a designated, secondary containment area to prevent the

spread of material in case of a leak.

Do not overfill waste containers.

Spill Management:

In the event of a spill, carefully collect the solid material using an appropriate method to

avoid generating dust (e.g., using a dampened absorbent pad).

Place all contaminated materials into the designated solid hazardous waste container.

Clean the spill area thoroughly with an appropriate solvent and collect the cleaning

materials as hazardous waste.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for the storage and handover of chemical

waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Eupalinolide H.
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Caption: Logical workflow for the proper disposal of Eupalinolide H.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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